Cas no 2011142-87-1 (3-(2,3-Dimethoxypropoxy)-4-iodooxolane)

3-(2,3-Dimethoxypropoxy)-4-iodooxolane is a specialized heterocyclic compound featuring an oxolane (tetrahydrofuran) core substituted with an iodo group at the 4-position and a 2,3-dimethoxypropoxy moiety at the 3-position. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly in the preparation of complex ethers and functionalized heterocycles. The iodine substituent offers a versatile handle for further derivatization via cross-coupling or nucleophilic substitution reactions, while the dimethoxypropoxy side chain enhances solubility in polar organic solvents. Its well-defined stereochemistry and stability under mild conditions make it suitable for controlled synthetic applications in pharmaceutical and materials chemistry research.
3-(2,3-Dimethoxypropoxy)-4-iodooxolane structure
2011142-87-1 structure
Product Name:3-(2,3-Dimethoxypropoxy)-4-iodooxolane
CAS No:2011142-87-1
MF:C9H17IO4
MW:316.133355855942
CID:5779524
PubChem ID:165747859
Update Time:2025-05-26

3-(2,3-Dimethoxypropoxy)-4-iodooxolane Chemical and Physical Properties

Names and Identifiers

    • 2011142-87-1
    • 3-(2,3-dimethoxypropoxy)-4-iodooxolane
    • EN300-1136624
    • 3-(2,3-Dimethoxypropoxy)-4-iodooxolane
    • Inchi: 1S/C9H17IO4/c1-11-3-7(12-2)4-14-9-6-13-5-8(9)10/h7-9H,3-6H2,1-2H3
    • InChI Key: LMPRFGYPCMDPMI-UHFFFAOYSA-N
    • SMILES: IC1COCC1OCC(COC)OC

Computed Properties

  • Exact Mass: 316.01716g/mol
  • Monoisotopic Mass: 316.01716g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 36.9Ų

3-(2,3-Dimethoxypropoxy)-4-iodooxolane Pricemore >>

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Additional information on 3-(2,3-Dimethoxypropoxy)-4-iodooxolane

Comprehensive Overview of 3-(2,3-Dimethoxypropoxy)-4-iodooxolane (CAS No. 2011142-87-1)

3-(2,3-Dimethoxypropoxy)-4-iodooxolane (CAS No. 2011142-87-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its IUPAC name, features a tetrahydrofuran (oxolane) ring substituted with an iodine atom and a dimethoxypropoxy side chain. Its molecular formula and weight make it a versatile intermediate in synthetic chemistry, particularly in the development of novel therapeutics and agrochemicals.

The compound's CAS No. 2011142-87-1 is a critical identifier for researchers and manufacturers, ensuring precise tracking and regulatory compliance. Its iodooxolane moiety is of particular interest in cross-coupling reactions, a hot topic in modern organic synthesis. Recent advancements in palladium-catalyzed reactions and C-H activation methodologies have highlighted the potential of 3-(2,3-Dimethoxypropoxy)-4-iodooxolane as a building block for complex molecules.

In the context of current research trends, this compound aligns with the growing demand for sustainable chemistry and green synthesis. Researchers are increasingly exploring its utility in catalysis and bioconjugation, addressing challenges such as atom economy and reaction efficiency. These aspects resonate with the broader scientific community's focus on environmentally friendly processes.

From a commercial perspective, 3-(2,3-Dimethoxypropoxy)-4-iodooxolane is sought after for its role in drug discovery and material science. Its structural versatility allows for modifications that can enhance bioavailability or thermal stability in polymer applications. This dual applicability makes it a valuable asset in industries ranging from pharmaceuticals to advanced materials.

Safety and handling of CAS No. 2011142-87-1 are also critical considerations. While not classified as hazardous under standard regulations, proper laboratory protocols must be followed to ensure safe usage. This includes adherence to glovebox techniques or inert atmosphere conditions when necessary, reflecting the compound's sensitivity to moisture or light in certain scenarios.

Looking ahead, the future of 3-(2,3-Dimethoxypropoxy)-4-iodooxolane appears promising. With the rise of AI-driven molecular design and high-throughput screening, this compound could play a pivotal role in accelerating the discovery of next-generation small-molecule therapeutics. Its integration into combinatorial chemistry libraries further underscores its potential to address unmet medical needs.

In summary, 3-(2,3-Dimethoxypropoxy)-4-iodooxolane (CAS No. 2011142-87-1) represents a fascinating intersection of chemical innovation and practical application. Its relevance to contemporary research themes—such as catalysis, sustainability, and drug development—ensures its continued prominence in scientific discourse. For researchers and industry professionals alike, understanding this compound's properties and potential is essential for leveraging its full capabilities.

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